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Compound of Interest

Compound Name: Diamidafos

Cat. No.: B158128 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of Diamidafos (CAS 1754-

58-1), a phosphorodiamide nematicide, in a research setting. This document includes key

toxicological data, detailed experimental protocols for acetylcholinesterase inhibition assays

and nematicidal efficacy studies, and visual representations of relevant pathways and

workflows.

Introduction
Diamidafos, also known by its synonyms Nellite and Dowco 169, is an organophosphate

compound primarily classified as a nematicide.[1] Its mode of action, characteristic of

organophosphates, is the inhibition of the enzyme acetylcholinesterase (AChE). This inhibition

leads to the accumulation of the neurotransmitter acetylcholine at the synaptic cleft, resulting in

continuous nerve stimulation, paralysis, and eventual death of the target organism. While its

primary use is in the control of nematodes, its mechanism of action makes it a subject of

interest for broader insecticide and neurotoxicity research.

Physicochemical and Toxicological Data
A summary of the available quantitative data for Diamidafos is presented in the table below.

This information is critical for designing and conducting toxicological and efficacy studies.
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Parameter Value Species
Route of
Administration

Reference

Acute Oral LD50
>500 mg/kg to

<2,000 mg/kg
Rat Oral

Acute Dermal

LD50
>4,000 mg/kg Rat Dermal

Acetylcholinester

ase (AChE) IC50

Data not

available in

published

literature. A

protocol for

determination is

provided below.

- In vitro -

Signaling Pathway and Experimental Workflow
Mechanism of Action: Acetylcholinesterase Inhibition
Diamidafos, like other organophosphate insecticides, exerts its toxic effect by inhibiting the

enzyme acetylcholinesterase (AChE). The following diagram illustrates this signaling pathway.
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Caption: Signaling pathway of acetylcholinesterase (AChE) inhibition by Diamidafos.

Experimental Workflow: Nematicidal Efficacy Testing
The following diagram outlines a general workflow for assessing the nematicidal efficacy of

Diamidafos in a research setting.
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Caption: Generalized workflow for nematicidal efficacy testing of Diamidafos.

Experimental Protocols
Protocol for Determination of Acetylcholinesterase
(AChE) IC50
This protocol is a generalized method based on the Ellman assay, which can be adapted for

determining the IC50 value of Diamidafos against AChE.

Materials:

Diamidafos

Acetylcholinesterase (AChE) enzyme (e.g., from electric eel or human recombinant)

5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

Acetylthiocholine iodide (ATCI)

Phosphate buffer (pH 8.0)

96-well microplate

Microplate reader capable of measuring absorbance at 412 nm

Solvent for Diamidafos (e.g., DMSO)

Procedure:

Reagent Preparation:

Prepare a stock solution of Diamidafos in a suitable solvent.

Prepare a series of dilutions of Diamidafos in phosphate buffer.

Prepare a solution of AChE in phosphate buffer.
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Prepare a solution of DTNB in phosphate buffer.

Prepare a solution of ATCI in phosphate buffer.

Assay Setup:

In a 96-well microplate, add the following to each well in triplicate:

Phosphate buffer

AChE solution

Diamidafos dilution (or solvent for control)

Incubate the plate at room temperature for a defined pre-incubation period (e.g., 15

minutes) to allow the inhibitor to interact with the enzyme.

Enzymatic Reaction:

To initiate the reaction, add the ATCI solution to each well.

Immediately after adding ATCI, add the DTNB solution.

The total reaction volume should be consistent across all wells.

Measurement and Analysis:

Measure the absorbance at 412 nm at regular intervals (e.g., every minute for 10 minutes)

using a microplate reader.

Calculate the rate of reaction for each concentration of Diamidafos.

Determine the percentage of AChE inhibition for each concentration relative to the control.

Plot the percentage of inhibition against the logarithm of the Diamidafos concentration.

Calculate the IC50 value, which is the concentration of Diamidafos that causes 50%

inhibition of AChE activity, using non-linear regression analysis.
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Protocol for Evaluating Nematicidal Efficacy of
Diamidafos
This protocol provides a framework for assessing the efficacy of Diamidafos against a target

nematode species, such as root-knot nematodes (Meloidogyne spp.), in a laboratory or

greenhouse setting.

Materials:

Diamidafos

Target nematode species culture

Sterilized sandy loam soil

Pots or other suitable containers

Susceptible host plants (e.g., tomato seedlings)

Nematode extraction equipment (e.g., Baermann funnels or sieving-centrifugation apparatus)

Microscope for nematode counting

Procedure:

Preparation:

Prepare a stock solution of Diamidafos and a series of dilutions to be tested.

Fill pots with the sterilized sandy loam soil.

Application of Diamidafos:

Apply the different concentrations of Diamidafos solution to the soil in the pots. Ensure

even distribution by drenching or mixing.

Include a control group treated with only the solvent and an untreated control.
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Allow the treated soil to sit for a specified period (e.g., 24-48 hours) before introducing the

nematodes.

Inoculation with Nematodes:

Inoculate each pot with a known number of the target nematode species (e.g., second-

stage juveniles).

If using host plants, transplant the seedlings into the pots after inoculation.

Incubation and Growth:

Maintain the pots in a greenhouse or growth chamber under controlled conditions suitable

for the host plant and nematode development.

Water the plants as needed.

Assessment of Nematicidal Efficacy:

After a predetermined period (e.g., 4-6 weeks), harvest the plants and soil from each pot.

Nematode Population in Soil:

Extract nematodes from a known volume of soil from each pot using a suitable method

(e.g., Baermann funnel).

Count the number of viable nematodes under a microscope.

Nematode Infection of Roots (if applicable):

Gently wash the roots of the host plants.

Stain the roots (e.g., with acid fuchsin) to visualize nematodes within the root tissue.

Count the number of galls, egg masses, or nematodes per gram of root tissue.

Data Analysis:
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Calculate the percentage reduction in the nematode population for each Diamidafos
concentration compared to the control.

Determine the lethal concentration (e.g., LC50 or LC90) of Diamidafos for the target

nematode species.

Analyze the effect of Diamidafos on plant health parameters (e.g., plant height, root

weight) if applicable.

Disclaimer: Diamidafos is a toxic chemical. All handling and experimental procedures should

be conducted in a well-ventilated area, with appropriate personal protective equipment (PPE),

and in accordance with all applicable safety regulations and institutional guidelines. Dispose of

all chemical waste and contaminated materials properly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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